4-Bromo-3,6-dichloropyridazine
Cat. No. B173887
CAS No.:
10344-42-0
M. Wt: 227.87 g/mol
InChI Key: XAXKZIUQIROVNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06699859B1
Procedure details
To a slurry of 4-bromo-3,6-dichloropyridazine (115 g, 0.51 mol) and potassium carbonate (209 g, 1.5 mol) in DMF (1) was added pyrrolidine (46 ml, 0.56 mol) at 0° C. with stirring. The mixture was allowed to warm to room temperature and then stirred under nitrogen overnight. Water (1.5) was added and the resultant slurry was filtered. The residue was washed thoroughly with water and diethyl ether, yielding the title compound (110 g, 100%) as a fine white powder. 1H NMR (250 MHz, CDCl3) δ2.03 (4H, m), 3.64 (4H, m), 6.46 (1H, s). MS (ES+) m/e 218 [MH]+, 220 [MR]+.
Name
Yield
100%
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:7]=[C:6]([Cl:8])[N:5]=[N:4][C:3]=1[Cl:9].C(=O)([O-])[O-].[K+].[K+].[NH:16]1[CH2:20][CH2:19][CH2:18][CH2:17]1.O>CN(C=O)C>[Cl:9][C:3]1[N:4]=[N:5][C:6]([Cl:8])=[CH:7][C:2]=1[N:16]1[CH2:20][CH2:19][CH2:18][CH2:17]1 |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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115 g
|
|
Type
|
reactant
|
|
Smiles
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BrC1=C(N=NC(=C1)Cl)Cl
|
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Name
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|
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Quantity
|
209 g
|
|
Type
|
reactant
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Smiles
|
C([O-])([O-])=O.[K+].[K+]
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|
Name
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|
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Quantity
|
46 mL
|
|
Type
|
reactant
|
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Smiles
|
N1CCCC1
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|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
CN(C)C=O
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Step Two
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
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with stirring
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Rate
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UNSPECIFIED
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|
RPM
|
0
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Other
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Conditions are dynamic
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1
|
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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stirred under nitrogen overnight
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Duration
|
8 (± 8) h
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FILTRATION
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Type
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FILTRATION
|
|
Details
|
the resultant slurry was filtered
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WASH
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Type
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WASH
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|
Details
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The residue was washed thoroughly with water and diethyl ether
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Outcomes
Product
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Name
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|
|
Type
|
product
|
|
Smiles
|
ClC=1N=NC(=CC1N1CCCC1)Cl
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 110 g | |
| YIELD: PERCENTYIELD | 100% | |
| YIELD: CALCULATEDPERCENTYIELD | 98.9% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
